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Compound Profile and Preparation

Table 1: NVS-PAK1-1 Biological Activity & Selectivity

Property Description

Biological
Role

Potent and selective allosteric PAK1 inhibitor [1] [2].

IC₅₀ (PAK1) 5 nM (dephosphorylated), 6 nM (phosphorylated) [2] [3].

IC₅₀ (PAK2) 270 nM (dephosphorylated), 720 nM (phosphorylated) [2]. Demonstrates >50-fold
selectivity for PAK1 over PAK2 [1] [3].

Cellular
Activity

Inhibits PAK1 autophosphorylation (S144) at 0.25 µM [1] [2].

Selectivity Highly selective in a panel of 442 kinases and 48 bromodomains [1] [2].

Table 2: Physicochemical Properties & Handling
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Parameter Specification

Molecular Weight 479.93 g/mol [1] [3].

Chemical Formula C₂₃H₂₅ClF₃N₅O [1].

CAS Number 1783816-74-9 [1] [3].

Purity ≥98% (HPLC) [1].

Form Lyophilized solid powder [3].

Storage Store at -20°C [1] [3].

Stock Solution Preparation:

Solubility: The compound is soluble in DMSO to at least 100 mM [1] [3].

Procedure: Calculate the mass required for your desired stock concentration (e.g., 10-100 mM in
DMSO).

Aliquoting: Aliquot the stock solution to avoid repeated freeze-thaw cycles and store at -20°C or
-80°C for long-term stability.

In Vivo Administration and Dosing

A key study successfully administered NVS-PAK1-1 via intraperitoneal injection in a mouse model of

squamous cell carcinoma [4]. The experimental workflow for this in vivo study is summarized below.
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Subcutaneous implantation
of SCC cells (9AS1/19AS1)

Tumor engraftment
(8 days)

IP Injection Regimen

Compound: NVS-PAK1-1
Dose: 0.5 mg per injection
Vehicle: Sunflower seed oil

Frequency: Every 2 days
Total: 3 injections

Tumor collection and analysis
(10 days after final injection)

Outcome Measures:
- Tumor volume/weight

- RNA-seq analysis
- Immunohistochemistry

Click to download full resolution via product page

Dosing and Vehicle Considerations:

Dose: The study used 0.5 mg of NVS-PAK1-1 per injection per mouse [4]. For a 25-gram mouse,
this equates to a dose of 20 mg/kg.

Vehicle: The compound was formulated in sunflower seed oil for IP injection [4]. This is crucial as it
confirms the compound's stability and bioavailability in an oil-based vehicle suitable for in vivo use.

Dosing Regimen: Administration was performed three times, once every two days [4].

Critical Experimental Considerations
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Vehicle is Critical: The use of sunflower seed oil as a vehicle [4] is a critical detail. Standard

aqueous solutions (like saline) or high-percentage DMSO are not suitable for IP injection and can
cause adverse effects. Always use the vehicle reported in the literature.

Confirming Bioactivity: To validate that your injection protocol is effective, it is recommended to
analyze downstream biomarkers. A key target is the inhibition of PAK1 autophosphorylation at
S144 [1] [2] or the reduction of MEK S289 phosphorylation [2] in tumor or tissue samples.
Injection Technique: While a specific protocol for NVS-PAK1-1 was not found, general guidelines for

reliable IP injection in rodents should be followed to ensure proper delivery and animal welfare. This
includes using a two-person technique (one for restraint, one for injection) and administering the

injection in the lower right quadrant of the abdomen to avoid vital organs [5].

Suggested Experimental Workflow

For researchers planning in vivo experiments, you can adapt the following general workflow, incorporating

the specific details for NVS-PAK1-1:

1. Pre-Study Preparation

Prepare and aliquot NVS-PAK1-1 stock solution in DMSO.
Prepare the final injection solution by diluting the stock in sterile sunflower seed oil. The final

concentration of DMSO should be minimal and non-toxic (typically <5%).
Sterilize the solution using a 0.22 µm filter if possible, ensuring compatibility with the filter material.

2. In Vivo Experiment

Administer the compound via IP injection according to the established regimen (e.g., 20 mg/kg, every

two days).
Include a control group injected with the vehicle (sunflower seed oil) only.

3. Post-Injection Analysis

Monitor animals and tumor growth/response.
At the endpoint, collect target tissues (e.g., tumors).

Process tissues for analysis:
Western Blotting: To confirm target engagement by analyzing levels of p-PAK1 (S144) and

total PAK1.
RNA-Sequencing & IHC: To assess broader phenotypic and immunological changes, as

performed in the referenced study [4].
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Information Gaps and Limitations

Lack of Comprehensive Protocol: The search results do not provide a complete, step-by-step SOP
for IP injection of NVS-PAK1-1.

Limited Formulation Data: Detailed information on the maximum achievable concentration in
sunflower seed oil, stability in this vehicle, and tolerability in other animal models (like rats) is

unavailable.
Dose-Range Finding: The 20 mg/kg dose is reported as effective in one specific mouse model [4].

Dose-response studies may be necessary for other disease models.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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